Cas no 215045-77-5 (Acetic acid,aminocyano-, butyl ester (9CI))
215045-77-5 structure
Product Name:Acetic acid,aminocyano-, butyl ester (9CI)
CAS No:215045-77-5
MF:C7H12N2O2
MW:156.182381629944
CID:243032
Update Time:2024-01-26
Acetic acid,aminocyano-, butyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Acetic acid,aminocyano-, butyl ester (9CI)
- Acetic acid, aminocyano-, butyl ester (9CI)
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- Inchi: 1S/C7H12N2O2/c1-2-3-4-11-7(10)6(9)5-8/h6H,2-4,9H2,1H3
- InChI Key: CIQYKHFDJSHRDK-UHFFFAOYSA-N
- SMILES: C(OCCCC)(=O)C(N)C#N
Computed Properties
- Exact Mass: 156.09
- Monoisotopic Mass: 156.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.1A^2
Acetic acid,aminocyano-, butyl ester (9CI) Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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